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Compound of Interest

Compound Name: Ethyl phenylpropiolate

Cat. No.: B1208040 Get Quote

This document provides a comprehensive overview of the key physical properties of ethyl
phenylpropiolate, a crucial intermediate in various fields of chemical synthesis, including

pharmaceuticals, agrochemicals, and dyestuffs. This guide is intended for researchers,

scientists, and professionals in drug development who require accurate and reliable data for

their work.

Core Physical Properties
Ethyl phenylpropiolate is typically a clear, pale yellow to yellow liquid.[1][2][3][4][5][6] A

summary of its key physical and chemical properties is presented below.
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Property Value Source(s)

Molecular Formula C₁₁H₁₀O₂ [1][3][6][7]

Molecular Weight 174.20 g/mol [1][8]

Boiling Point
260-270 °C at 760 mmHg

(decomposes)
[1][3][5][8][9]

103 °C at 0.3 mmHg [10]

92 °C at 8 mmHg [9]

Density 1.055 g/mL at 25 °C [3][4][8][9]

1.050 g/mL [5]

Refractive Index 1.552 at 20 °C [3][8][9]

1.5500-1.5540 at 20 °C [6]

Flash Point >110 °C [3][5]

Solubility Insoluble in water [3][4]

Appearance Clear, colorless to yellow liquid [1][2][3][4][5][6]

Storage
Recommended storage at 2-

8°C
[3][8][9]

Experimental Protocols
The following sections detail the standard methodologies for determining the boiling point and

density of a liquid compound like ethyl phenylpropiolate.

Determination of Boiling Point
The boiling point of ethyl phenylpropiolate is determined using a distillation apparatus.

Apparatus:

A round-bottom flask
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A distillation head with a condenser

A thermometer

A heating mantle

Boiling chips

Procedure:

The round-bottom flask is filled to approximately two-thirds of its volume with ethyl
phenylpropiolate, and a few boiling chips are added to ensure smooth boiling.

The flask is connected to the distillation head, which is fitted with a condenser and a

thermometer. The thermometer bulb should be positioned just below the side arm of the

distillation head to accurately measure the temperature of the vapor.

Cooling water is circulated through the condenser.

The heating mantle is turned on, and the liquid is heated to its boiling point.

The temperature is recorded when the liquid is boiling steadily and the vapor condensate is

dripping from the thermometer bulb at a constant rate. This temperature is the boiling point of

the liquid. For substances that decompose at their atmospheric boiling point, the

determination is performed under reduced pressure (vacuum distillation).

Determination of Density
The density of ethyl phenylpropiolate can be accurately measured using a pycnometer.

Apparatus:

A pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

An analytical balance

A constant temperature water bath
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Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an

analytical balance.

The pycnometer is filled with distilled water and placed in a constant temperature water bath

until it reaches thermal equilibrium (e.g., at 25 °C). The volume of the pycnometer is then

determined by measuring the mass of the water.

The pycnometer is emptied, dried, and then filled with ethyl phenylpropiolate.

The filled pycnometer is again placed in the constant temperature water bath to reach

thermal equilibrium.

The mass of the pycnometer filled with the sample is measured.

The density of the ethyl phenylpropiolate is calculated by dividing the mass of the sample

by the volume of the pycnometer.

Logical Workflow Visualization
The following diagram illustrates the logical workflow for the physical property determination of

a chemical compound.
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Workflow for Physical Property Determination
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Caption: Workflow for the determination of physical properties of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Propynoic acid, 3-phenyl-, ethyl ester | C11H10O2 | CID 91516 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1208040?utm_src=pdf-body-img
https://www.benchchem.com/product/b1208040?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propynoic-acid_-3-phenyl-_-ethyl-ester
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propynoic-acid_-3-phenyl-_-ethyl-ester
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

3. ETHYL PHENYLPROPIOLATE price,buy ETHYL PHENYLPROPIOLATE - chemicalbook
[chemicalbook.com]

4. ETHYL PHENYLPROPIOLATE | 2216-94-6 [chemicalbook.com]

5. fishersci.com [fishersci.com]

6. Ethyl phenylpropiolate, 98+% 25 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

7. Ethyl phenylpropiolate, 98+% | Fisher Scientific [fishersci.ca]

8. Ethyl phenylpropiolate 98 2216-94-6 [sigmaaldrich.com]

9. Ethyl phenylpropiolate 98 2216-94-6 [sigmaaldrich.com]

10. labsolu.ca [labsolu.ca]

To cite this document: BenchChem. [A Technical Guide to the Physical Properties of Ethyl
Phenylpropiolate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208040#physical-properties-of-ethyl-
phenylpropiolate-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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